Cas no 852372-02-2 (N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product name: N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852372-02-2
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 6576162

N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-(2,4-dimethoxyphenyl)-2-methyl-α-oxo-

• Inchi： 1S/C19H18N2O4/c1-11-17(13-6-4-5-7-14(13)20-11)18(22)19(23)21-15-9-8-12(24-2)10-16(15)25-3/h4-10,20H,1-3H3,(H,21,23)
• InChI Key： UMSBASSGQBGNGX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• pka: 9.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852372-02-2)

N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852372-02-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining dimethoxyphenyl and methylindole moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor and its interactions with various biological targets.

The chemical properties of N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide make it a valuable candidate for medicinal chemistry. Its molecular formula, C19H18N2O4, and molecular weight of 338.36 g/mol, along with its solubility profile, allow for versatile applications in in vitro and in vivo studies. The presence of the 2-methyl-1H-indol-3-yl group contributes to its ability to interact with enzyme active sites, making it a promising scaffold for designing new therapeutic agents.

In recent years, the demand for N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has increased due to its potential in treating various diseases. For instance, its role in modulating cell signaling pathways has been explored in cancer research, where it shows inhibitory effects on specific protein kinases. Additionally, its application in neurodegenerative disease studies has sparked interest, particularly in targeting amyloid aggregation and tau protein phosphorylation.

The synthesis of N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide involves multi-step organic reactions, including condensation and acylation processes. Researchers have optimized these methods to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's structural integrity and purity.

From a commercial perspective, N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is supplied by several specialty chemical manufacturers, catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations. The compound is typically available in milligram to gram quantities, with custom synthesis options for larger-scale requirements. Its pricing reflects the complexity of its synthesis and the high demand in research markets.

One of the trending topics in the scientific community is the exploration of N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide as a potential anti-inflammatory agent. Preliminary studies suggest that it may inhibit key inflammatory mediators, offering a novel approach to treating chronic inflammatory conditions. This aligns with the growing interest in targeted therapies that minimize side effects compared to traditional treatments.

Another area of interest is the compound's potential in antiviral research. With the global focus on emerging viral infections, researchers are investigating whether N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide can interfere with viral replication mechanisms. Early-stage studies have shown promising results, particularly against RNA viruses, though further validation is required.

For researchers working with N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines on handling procedures to ensure user safety and compound integrity.

In summary, N-(2,4-dimethoxyphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852372-02-2) represents a versatile and highly researched compound with broad applications in drug discovery and development. Its unique structural features and biological activity make it a focal point for ongoing studies in oncology, neurology, and infectious diseases. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.